Cas no 1338925-12-4 (N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide)

• Product Name: N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide
• CAS No: 1338925-12-4
• MF: C₂₄H₂₄N₂O
• MW: 356.460165977478
• CID: 1063535
• PubChem ID: 56642424
• Update Time: 2025-06-08

N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide
• N-(2-Naphthyl)-1-pentyl-1H-indole-3-carboxamide
• N-2-Naphthalenyl-1-p
• NNEI 2'-naphthyl isomer
• DTXSID901043052
• N-naphthalen-2-yl-1-pentylindole-3-carboxamide
• NNEI 2'-Naphthyl
• CHEMBL1828806
• DB-266057
• J-006448
• NNEI 2'-naphthyl isomer 30 NCE
• N-(Naphthalen-2-yl)-1-pentyl-1H-indole-3-carboxamide
• 1338925-12-4

• Inchi： 1S/C24H24N2O/c1-2-3-8-15-26-17-22(21-11-6-7-12-23(21)26)24(27)25-20-14-13-18-9-4-5-10-19(18)16-20/h4-7,9-14,16-17H,2-3,8,15H2,1H3,(H,25,27)
• InChI Key： LKGPFICOQRIBQC-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC=CC=21)CCCCC)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 356.188863393g/mol
• Monoisotopic Mass: 356.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 494.3±18.0 °C at 760 mmHg
• Flash Point: 252.7±21.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide

Comprehensive Overview of N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide (CAS No. 1338925-12-4)

N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide, identified by its CAS number 1338925-12-4, is a synthetic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound belongs to the class of indole carboxamides, which are known for their diverse biological activities and relevance in pharmaceutical research. The presence of a naphthalene moiety and a pentyl chain in its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel therapeutic agents.

In the context of current scientific trends, N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide is often discussed alongside topics such as drug discovery, medicinal chemistry, and molecular docking. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for new treatments in areas like neurological disorders and inflammatory conditions. The compound's lipophilic nature, attributed to its pentyl side chain, enhances its ability to cross cell membranes, a property highly valued in the development of bioactive molecules.

The synthesis of N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide involves multi-step organic reactions, including amide bond formation and indole ring functionalization. These processes are critical for achieving high purity and yield, which are essential for its use in preclinical studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and ensure its structural integrity. The growing demand for high-purity synthetic compounds in research underscores the importance of robust synthesis protocols.

From a commercial perspective, N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide is often sought after by pharmaceutical companies and research institutions engaged in drug development. Its availability in various research-grade formulations makes it a versatile tool for in vitro and in vivo studies. Additionally, the compound's stability under standard laboratory conditions ensures its suitability for long-term storage and transportation, a factor that enhances its appeal to global markets.

One of the most frequently asked questions about N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide revolves around its mechanism of action. While detailed studies are still ongoing, preliminary data suggest that it may modulate specific receptor pathways, offering insights into its potential therapeutic effects. This aligns with the broader interest in targeted therapies, a hot topic in modern medicine. Researchers are also exploring its structure-activity relationships (SAR) to optimize its efficacy and reduce potential side effects.

In the realm of scientific publications, N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide has been referenced in studies investigating molecular interactions and biological assays. Its inclusion in these studies highlights its relevance as a research chemical with promising applications. Furthermore, the compound's patent landscape reflects its commercial potential, with several filings related to its use in therapeutic formulations and diagnostic tools.

As the scientific community continues to explore the capabilities of N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide, its role in advancing precision medicine and personalized therapeutics becomes increasingly evident. The compound's unique chemical scaffold offers a foundation for designing derivatives with enhanced properties, a strategy that aligns with the current focus on rational drug design. This approach not only accelerates the discovery of new treatments but also minimizes the risks associated with drug development.

In summary, N-2-Naphthalenyl-1-pentyl-1H-indole-3-carboxamide (CAS No. 1338925-12-4) represents a fascinating area of research with broad implications for pharmaceutical science and biotechnology. Its structural complexity, combined with its potential biological activities, positions it as a valuable asset in the quest for innovative therapies. As interest in small-molecule drugs and bioactive compounds grows, this compound is likely to remain a focal point of scientific inquiry and commercial development.